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1-Chloro-2-methylpropyl

propionate

Cat. No.: B133828 Get Quote

Essential Safety and Handling Guide for 1-
Chloro-2-methylpropyl propionate
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of 1-Chloro-2-methylpropyl propionate (CAS No. 58304-65-

7). Adherence to these procedures is critical for ensuring laboratory safety and minimizing risk.

Chemical Safety and Hazard Information
1-Chloro-2-methylpropyl propionate is a chemical that requires careful handling due to its

potential health hazards. The following table summarizes its hazard classifications.

Hazard Class GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed.

Skin Corrosion/Irritation H315: Causes skin irritation.

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation.

Specific target organ toxicity — Single exposure H335: May cause respiratory irritation.
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Signal Word: Warning

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 1-Chloro-2-methylpropyl
propionate.

Protection Type Recommended Equipment

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[1]

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat.[1]

Respiratory Protection
Use only in a well-ventilated area, preferably a

chemical fume hood.[1]

Operational and Handling Procedures
Storage:

Store in a tightly closed container in a dry and well-ventilated place.[2]

Recommended storage temperature is between 2-8°C.

Keep away from sources of ignition.[2]

Handling:

Avoid contact with skin and eyes.[2]

Avoid inhalation of vapor or mist.[2]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Emergency and First Aid Measures
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Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Procedure

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

If on Skin

Wash with soap and water. If skin irritation

occurs, get medical advice/attention. Take off

contaminated clothing and wash before reuse.

[1]

If Inhaled

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[1]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Spill and Disposal Plan
Spill Cleanup: In case of a spill, ensure the area is well-ventilated and wear appropriate PPE.

[2] Sweep up or vacuum up spillage and collect it in a suitable container for disposal.[2]

Waste Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[1]

Safety Procedure Workflow
The following diagram illustrates the logical workflow for safely handling 1-Chloro-2-
methylpropyl propionate.
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Workflow for Handling 1-Chloro-2-methylpropyl propionate
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Caption: Safety workflow for 1-Chloro-2-methylpropyl propionate.
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Disclaimer: This information is intended for trained laboratory personnel. Always consult the full

Safety Data Sheet (SDS) before handling any chemical. No specific experimental protocols for

the synthesis of 1-Chloro-2-methylpropyl propionate were found in the available literature.

Similarly, no quantitative toxicity data (e.g., LD50, LC50) was available in the consulted

resources. Researchers should exercise extreme caution and perform a thorough risk

assessment before any use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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